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Compound of Interest

Compound Name: CHROMIC SULFATE

Cat. No.: B079939

Prepared for: Researchers, scientists, and drug development professionals.
Introduction:

Chromic sulfate, with the chemical formula Cr2(SOa)s, is a versatile inorganic compound with
significant applications in various fields of materials science. Its ability to interact with and
modify the properties of different materials makes it a valuable chemical for researchers and
industry professionals. This document provides detailed application notes, experimental
protocols, and quantitative data for the use of chromic sulfate in leather tanning, the formation
of corrosion-resistant coatings, pigment synthesis, textile dyeing, and as a catalyst precursor.
The information is presented to be easily accessible and reproducible for research and
development purposes.

Leather Tanning

Chromic sulfate is the most widely used tanning agent in the global leather industry. The
tanning process stabilizes the collagen fibers of the hide or skin, increasing its durability,
thermal resistance, and preventing putrefaction. Basic chromium sulfate, a derivative of
chromic sulfate, is commonly employed for this purpose.

Experimental Protocol: Chrome Tanning of Goatskins

This protocol outlines the steps for chrome tanning of goatskins using basic chromium sulfate.

Materials:
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e Delimed goatskins
e Basic chromium sulfate (33% basicity, containing 25% Cr203)
e Sodium formate
e Sodium bicarbonate
o Water
e pH meter
e Tanning drum
Procedure:
e Pre-tanning Preparation:
o Start with delimed goatskins with a pH in the range of 5.0-5.5.
o Place the skins in a tanning drum with 100% water (based on the weight of the skins).
e Tanning:
o Add 6-8% (w/w) of a mixture of basic chromium sulfate and sodium formate to the drum.[1]

o Rotate the drum for at least 2 hours to ensure complete penetration of the chromium salts.
The cross-section of the skin should appear blue, indicating full penetration.[1]

o Basification:

o Gradually increase the pH of the tanning bath to between 4.0 and 4.2. This is achieved by
adding a solution of sodium bicarbonate (e.g., 1% solution) in installments over a period of
90-120 minutes while the drum is rotating.[1][2]

o Monitor the pH regularly.

o Fixation and Final Steps:
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o After basification, continue to rotate the drum for another 2-3 hours to ensure the fixation
of chromium to the collagen.

o The temperature of the bath can be gradually raised to 40°C to enhance fixation.[2]
o Drain the tanning liquor.
o Wash the tanned leather (now called "wet blue") with water.

o The wet blue leather is then ready for subsequent processing steps like retanning, dyeing,
and fatliquoring.[3]
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Parameter Value Reference
Basic Chromium Sulfate Offer 6-8% (on pelt weight) [1]

Chrome (Cr203) Offer 1.25% [4]

Final pH 40-4.2 [1]
Shrinkage Temperature >100 °C [41[5116]
Chrome Exhaustion 75-97% 141718l

Experimental Workflow: Chrome Tanning Process

Aluminum Alloy Substrate. Cleaning & Degreasing

Conversion Coating
(Chromic Sulfate + Fluosilicate)
510 min @ 25°C
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Reactants

Roasting
(1000-1200°C, 30-60 min)

Washing

Drying & Milling
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Mordanting
(Potassium Dichromate + Acid)
Boil for 30-45 min

Rinsing

Dyeing

(Natural Dye Extract)
Heat for 45-60 min

Cooling in Dyebath

'

Final Rinsing
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Precursors

Ferric Sulfate Solution Chromic Sulfate Solution

Mixing

Co-precipitation
(Add NH4OH)

Washing & Filtration

Drying
(100-120°C)

Calcination
(400-500°C)

@romium Oxide (MD
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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science]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079939?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

